Cas no 1226457-01-7 (ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate)

• Product Name: ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate
• CAS No: 1226457-01-7
• MF: C₂₀H₁₆ClNO₅
• MW: 385.797744750977
• CID: 5394155
• Update Time: 2025-06-07

ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-2-oxoethyl 2-(3-chlorophenyl)-1,2-dihydro-1-oxo-4-isoquinolinecarboxylate
• ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

• Inchi： 1S/C20H16ClNO5/c1-2-26-18(23)12-27-20(25)17-11-22(14-7-5-6-13(21)10-14)19(24)16-9-4-3-8-15(16)17/h3-11H,2,12H2,1H3
• InChI Key： BXKFDZGXMCGXMA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC(OCC)=O)=O)=CN1C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.3±50.0 °C(Predicted)
• pka: -4.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

Introduction to Ethyl 2-[2-(3-Chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226457-01-7)

Ethyl 2-[2-(3-Chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226457-01-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the isoquinoline family and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate is intricate and consists of several key functional groups. The core structure is an isoquinoline ring, which is a bicyclic aromatic heterocycle with a fused benzene and pyridine ring. The presence of a chlorophenyl substituent at the 3-position of the phenyl ring and an ester group at the acetate moiety adds to its complexity and contributes to its unique properties. The carbonyl group within the isoquinoline ring further enhances its reactivity and potential for forming various chemical bonds.

The synthesis of ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with the formation of the isoquinoline core through a Pictet-Spengler reaction, followed by functionalization steps to introduce the chlorophenyl and ester groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using catalytic systems and green solvents.

In terms of biological properties, ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been reported to exhibit potent inhibitory effects on protein kinases, which are key regulators of cell growth and differentiation. This makes it a valuable lead compound for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Recent research has also explored the pharmacological properties of ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate. Preclinical studies have shown that it possesses good bioavailability and stability in biological systems. Additionally, its ability to cross the blood-brain barrier has been investigated, making it a candidate for central nervous system (CNS) disorders. These findings highlight its potential as a drug candidate for further clinical development.

The safety profile of ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate is another critical aspect that has been studied extensively. Toxicity assessments have indicated that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug development. However, as with any new compound, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, ethyl 2-[2-(3-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1226457-01-7) is a promising compound with a rich chemical structure and diverse biological activities. Its potential as a lead molecule for drug discovery and development is supported by extensive research in medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound remains an exciting area of focus for scientists and researchers in the pharmaceutical industry.